BE“GHE Foundational & Exploratory

Check Availability & Pricing

safety data sheet and handling precautions for
Methanol-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methanol-d

Cat. No.: B046061

An In-Depth Technical Guide to the Safe Handling of Methanol-d4

Methanol-d4 (CDsOD), a deuterated isotopologue of methanol, is an essential solvent in
Nuclear Magnetic Resonance (NMR) spectroscopy, prized for its ability to dissolve a wide
range of organic compounds without producing a proton signal that would interfere with the
analysis.[1][2] While indispensable in research and drug development, its physical and
toxicological properties are similar to that of non-deuterated methanol, necessitating strict
adherence to safety protocols. This guide provides a comprehensive overview of the safety
data, handling precautions, and emergency procedures for Methanol-d4 to ensure its safe use
in the laboratory.

Physical and Chemical Properties

Methanol-d4 is a colorless, highly flammable liquid.[1][3] Its physical and chemical
characteristics are summarized below. Understanding these properties is crucial for safe
handling and storage.
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Property Value Source(s)
Molecular Formula CDsO [4]
Molecular Weight 36.07 g/mol [5]1[6]
Appearance Colorless, clear liquid [11[7]
Boiling Point 64 - 65.4 °C [11161[7]
Melting Point -99 °Cto0 -98 °C [1][6]1[7]
Flash Point 9.7 °Cto 11 °C (closed cup) [61[7]
Density 0.888 g/mL at 25 °C [1][6]
Vapor Pressure 129 hPa at 20 °C [1][3]
Explosive Limits 5.5% - 36.5% (V) [31[6]

Miscible with water, ethanol,
Solubility ether, acetone, and [1][3]
chloroform.[1][3]

Hazard Identification and GHS Classification

Methanol-d4 is classified as a hazardous substance under the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals. It is highly flammable, toxic if swallowed,
inhaled, or in contact with skin, and can cause serious damage to organs.[8][9][10]

» Signal Word:Danger[5][8]
¢ GHS Pictograms: GHS02 (Flammable), GHSO06 (Toxic), GHS08 (Health Hazard)[8][11]
e Hazard Statements (H-Statements):

o H225: Highly flammable liquid and vapor.[5][9][11]

o H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[8][9][11]

o H370: Causes damage to organs, particularly the central nervous system, eyes, heart, and
kidneys.[5][9][10]
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The logical flow from hazard classification to necessary precautions is outlined in the diagram
below.

GHS Hazard and Precautionary Logic for Methanol-d4
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GHS Hazard and Precautionary Logic for Methanol-d4

Toxicological Data

Toxicological data for Methanol-d4 is often extrapolated from its non-deuterated counterpart,
methanol. It is toxic through oral, dermal, and inhalation routes of exposure.
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Toxicity Metric Value Species Source(s)
Oral LDso 5628 mg/kg Rabbit [3]

Oral LDLo 143 mg/kg Human [10]
Dermal LDso 15,800 - 17,100 mg/kg  Rabbit [31[7]
Inhalation LCso 22500 ppm (4 h) Rat [7]

Handling and Storage Precautions

Safe handling and storage are paramount to minimizing exposure and preventing accidents.

Safe Handling

» Ventilation: Always handle Methanol-d4 in a well-ventilated area or under a chemical fume
hood.[9][12]

« Ignition Sources: It is highly flammable. Keep away from open flames, hot surfaces, sparks,
and other ignition sources.[8][9][13] Use non-sparking tools and explosion-proof electrical
equipment.[10][13]

» Static Discharge: Take precautionary measures against static discharge by grounding and
bonding containers and receiving equipment.[9][13]

e Personal Contact: Do not breathe mist, vapors, or spray.[9][13] Avoid contact with skin, eyes,
and clothing.[12][13]

e Hygiene: Do not eat, drink, or smoke when using this product.[13] Wash hands thoroughly
after handling and before breaks.[9][13] Contaminated clothing should be removed
immediately and washed before reuse.[13]

Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8][9][12]

o Conditions: Store at room temperature away from light and moisture.[13] Store locked up or
in an area accessible only to qualified personnel.[9][13]
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Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
acids, acid chlorides, acid anhydrides, reducing agents, and alkali metals.[1][10]

Exposure Controls and Personal Protection

Appropriate engineering controls and personal protective equipment (PPE) must be used to

prevent exposure.

Engineering Controls: Use local exhaust ventilation and work within a chemical fume hood to
maintain airborne concentrations below exposure limits.[8]

Eye/Face Protection: Wear chemical safety goggles or a face shield with safety glasses.[13]

Skin Protection: Wear suitable protective clothing and chemical-resistant gloves (e.g., butyl
rubber).[12][13] Flame-retardant antistatic protective clothing is recommended.[9]

Respiratory Protection: If ventilation is inadequate, use an approved supplied-air respirator
or a gas mask for organic gases.[7][13]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
breathing is difficult or has stopped, administer artificial respiration. Call a physician or
poison center immediately.[8][14]

Skin Contact: Take off immediately all contaminated clothing. Wash the affected skin with
plenty of soap and water. Seek immediate medical attention.[3][14]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Consult a physician.[8][14]

Ingestion: Rinse mouth immediately and drink plenty of water. Do not induce vomiting. Call a
physician or poison center immediately.[8] Be aware that methanol may be fatal or cause
blindness if swallowed.[14]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. Do not use a heavy water jet.[8]

o Specific Hazards: Vapors are heavier than air and may travel along the ground to a source of
ignition.[8][15] Vapors may form explosive mixtures with air.[8][15] Hazardous combustion
products include carbon monoxide and carbon dioxide.[8]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[8][13]

Accidental Release Measures

o Personal Precautions: Evacuate the area. Do not breathe vapors and avoid contact with the
substance. Ensure adequate ventilation and remove all ignition sources.[9][13]

o Containment and Cleanup: Cover drains to prevent entry into sewers.[8][9] Absorb the spill
with a non-combustible absorbent material (e.g., sand, earth, Chemizorb®) and collect it into
a suitable container for disposal.[8][9]

Stability and Reactivity
o Chemical Stability: Stable under recommended storage conditions.[1][10]

o Hazardous Reactions: There is a danger of explosion with strong oxidizers, nitric acid, and
perchlorates.[8][16] It can react exothermically with acids and reducing agents.[3][16]

» Conditions to Avoid: Keep away from heat, flames, sparks, and other ignition sources.[8][15]

e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid anhydrides,
alkali metals, and some plastics.[1][10][16]

Experimental Protocol: Preparing an NMR Sample
with Methanol-d4

This protocol outlines the standard procedure for preparing a sample for NMR analysis using
Methanol-d4, incorporating essential safety measures.
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Workflow for NMR Sample Preparation with Methanol-d4

Step 1: Don PPE
(Lab coat, safety goggles, gloves)

v

Step 2: Set up in Chemical Fume Hood

A

Step 3: Weigh 1-10 mg of analyte
into a clean vial

v

Step 4: Add ~0.6-0.7 mL of Methanol-d4
using a glass pipette

v

Step 5: Cap vial and gently vortex
or swirl to dissolve sample

v

Step 6: Transfer solution to an
NMR tube using a Pasteur pipette

v

Step 7: Cap the NMR tube securely

v

Step 8: Dispose of waste properly
(pipettes, vial)

Proceed to NMR Spectrometer

Click to download full resolution via product page

Workflow for NMR Sample Preparation with Methanol-d4
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Methodology:

o Personal Protective Equipment (PPE): Before starting, don appropriate PPE, including a
flame-retardant lab coat, chemical safety goggles, and chemical-resistant gloves.

o Work Area Preparation: Perform all steps within a certified chemical fume hood to ensure
proper ventilation.[9]

o Sample Weighing: Accurately weigh 1-10 mg of the solid analyte directly into a small, clean
glass vial.

e Solvent Addition: Using a clean glass pipette, carefully add approximately 0.6-0.7 mL of
Methanol-d4 to the vial. Keep the main solvent container closed when not in use.[13]

» Dissolution: Securely cap the vial and gently vortex or swirl it until the sample is completely
dissolved.

o Transfer to NMR Tube: Using a clean glass Pasteur pipette, transfer the solution from the
vial into a clean, dry NMR tube.

o Capping: Place a cap securely on the NMR tube to prevent spillage and evaporation.

» Cleanup and Waste Disposal: Dispose of the used pipette, any residual solvent, and the
empty vial in the appropriate hazardous waste containers according to institutional
guidelines.

o Final Check: Ensure the exterior of the NMR tube is clean and dry before taking it to the
spectrometer. Wash hands thoroughly after completing the procedure.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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